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Compound of Interest

Compound Name: DN401

Cat. No.: B1192590 Get Quote

Application Notes and Protocols for DN401
For Researchers, Scientists, and Drug Development Professionals

Abstract
DN401 is a potent and selective inhibitor of Tumor Necrosis Factor Receptor-Associated

Protein 1 (TRAP1), a mitochondrial chaperone belonging to the Heat Shock Protein 90

(HSP90) family. TRAP1 is implicated in the regulation of mitochondrial integrity, protection

against oxidative stress, and the promotion of cell survival, particularly in cancer cells. These

characteristics make DN401 a compound of significant interest for research in oncology and

mitochondrial-related diseases. This document provides detailed information on the solubility of

DN401 and a comprehensive protocol for the preparation of stock solutions to ensure accurate

and reproducible experimental results.

Physicochemical Properties
Property Value

Chemical Formula C₁₃H₉BrClN₅O₂

Molecular Weight 382.60 g/mol

Appearance Off-white to light yellow solid powder

CAS Number 2135749-60-7
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DN401 Solubility
The solubility of DN401 is a critical factor for the design and execution of in vitro and in vivo

studies. Based on available data, DN401 exhibits the following solubility profile:

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO ~17.5[1] ~45.74[1]

Ultrasonication at

<60°C may be

required to achieve

maximum solubility.[1]

Ethanol
Data not readily

available

Data not readily

available

Empirical testing is

recommended to

determine solubility for

specific applications.

PBS (Phosphate-

Buffered Saline)

Data not readily

available

Data not readily

available

Due to its organic

nature, DN401 is

expected to have very

low solubility in

aqueous buffers like

PBS.

Note: It is highly recommended to use high-purity, anhydrous DMSO for the preparation of

stock solutions to minimize degradation of the compound.

DN401 Stock Solution Preparation Protocol
This protocol outlines the steps for preparing a high-concentration stock solution of DN401 in

DMSO.

Materials
DN401 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, amber, polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Water bath or sonicator (optional)

Pipettes and sterile filter tips

Procedure
Acclimatization: Allow the vial of DN401 powder and the anhydrous DMSO to equilibrate to

room temperature before opening to prevent condensation of moisture.

Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired

amount of DN401 powder into the vial.

Solvent Addition: Calculate the volume of DMSO required to achieve the desired stock

concentration (e.g., 10 mM or 20 mM). Using a calibrated pipette, add the calculated volume

of anhydrous DMSO to the vial containing the DN401 powder.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. If necessary, gentle warming in a water bath (not exceeding 40°C) or brief

sonication can be used to aid dissolution. Visually inspect the solution to ensure there are no

visible particles.

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock

solution can be sterilized by filtering through a 0.22 µm syringe filter that is compatible with

DMSO.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, amber vials. Store the aliquots at -20°C for short-term

storage (weeks to months) or at -80°C for long-term storage (months to years).

Example Calculation for a 10 mM Stock Solution:
To prepare a 10 mM stock solution of DN401 (MW = 382.60 g/mol ):
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Weigh 1 mg of DN401 powder.

Calculate the required volume of DMSO:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molar Concentration (mol/L)

Volume (L) = (0.001 g / 382.60 g/mol ) / 0.010 mol/L

Volume (L) = 0.000261 L = 261 µL

Add 261 µL of anhydrous DMSO to 1 mg of DN401 powder.

DN401 Mechanism of Action: TRAP1 Inhibition
DN401 selectively inhibits the ATPase activity of mitochondrial TRAP1. This inhibition disrupts

the normal chaperone functions of TRAP1, leading to the accumulation of misfolded client

proteins within the mitochondria. This disruption of mitochondrial proteostasis can trigger a

cascade of events, including the opening of the mitochondrial permeability transition pore

(mPTP), release of cytochrome c, and ultimately, apoptosis.[2][3][4][5]
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Caption: DN401 inhibits TRAP1, leading to apoptosis.

Experimental Workflow for Stock Solution
Preparation
The following diagram illustrates the logical flow for preparing a DN401 stock solution.
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Caption: Workflow for DN401 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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